Cas no 701977-08-4 (Taranabant ((1R,2R)stereoisomer))
Taranabant ((1R,2R)stereoisomer) Chemical and Physical Properties
Names and Identifiers
-
- Taranabant ((1R,2R)stereoisomer)
- MK0364 (1R,2R)stereoisomer
- Taranabant racemate
- Taranabant (1R,2R)stereoisomer
- DA-78198
- CS-6116
- (1R,2R)-TARANABANT
- 701977-08-4
- Taranabant (1R,2R) stereoisomer
- F85484
- G60958
- AKOS032944968
- N-[(2R,3R)-4-(4-chlorophenyl)-3-(3-cyanophenyl)butan-2-yl]-2-methyl-2-{[5-(trifluoromethyl)pyridin-2-yl]oxy}propanamide
- N-[(2R,3R)-4-(4-chlorophenyl)-3-(3-cyanophenyl)butan-2-yl]-2-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]oxypropanamide
- 701977-00-6
- Taranabantracemate
- HY-10013B
- MS-29576
-
- Inchi: 1S/C27H25ClF3N3O2/c1-17(34-25(35)26(2,3)36-24-12-9-21(16-33-24)27(29,30)31)23(14-18-7-10-22(28)11-8-18)20-6-4-5-19(13-20)15-32/h4-13,16-17,23H,14H2,1-3H3,(H,34,35)/t17-,23+/m1/s1
- InChI Key: QLYKJCMUNUWAGO-HXOBKFHXSA-N
- SMILES: ClC1C=CC(=CC=1)C[C@H](C1C=CC=C(C#N)C=1)[C@@H](C)NC(C(C)(C)OC1C=CC(C(F)(F)F)=CN=1)=O
Computed Properties
- Exact Mass: 515.1587392g/mol
- Monoisotopic Mass: 515.1587392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 36
- Rotatable Bond Count: 8
- Complexity: 776
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75
- XLogP3: 6.5
Taranabant ((1R,2R)stereoisomer) Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Taranabant ((1R,2R)stereoisomer) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-10013B-10mM*1mLinDMSO |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98.15% | 10mM*1mLinDMSO |
¥3973 | 2022-05-18 | |
| MedChemExpress | HY-10013B-2mg |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98.15% | 2mg |
¥1800 | 2025-04-16 | |
| MedChemExpress | HY-10013B-5mg |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98.15% | 5mg |
¥3500 | 2025-04-16 | |
| MedChemExpress | HY-10013B-10mg |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98.15% | 10mg |
¥5500 | 2025-04-16 | |
| DC Chemicals | DC22568-5 mg |
Taranabant (1R,2R) stereoisomer |
701977-08-4 | >98% | 5mg |
$280.0 | 2022-02-28 | |
| DC Chemicals | DC22568-10 mg |
Taranabant (1R,2R) stereoisomer |
701977-08-4 | >98% | 10mg |
$440.0 | 2022-02-28 | |
| DC Chemicals | DC22568-50 mg |
Taranabant (1R,2R) stereoisomer |
701977-08-4 | >98% | 50mg |
$1250.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T911468-5mg |
Taranabant ((1R,2R)stereoisomer) (MK0364 (1R,2R)stereoisomer) |
701977-08-4 | 98% | 5mg |
¥5,485.50 | 2022-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T57410-10mg |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98% | 10mg |
¥5498.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T57410-5mg |
Taranabant ((1R,2R)stereoisomer) |
701977-08-4 | 98% | 5mg |
¥3498.0 | 2023-09-06 |
Taranabant ((1R,2R)stereoisomer) Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on Taranabant ((1R,2R)stereoisomer)
Taranabant ((1R,2R) Stereoisomer): A Comprehensive Overview
Taranabant, also known by its CAS number 701977-08-4, is a fatostatin compound that has garnered significant attention in the field of metabolic disorder research. This compound is specifically designed to target the endocannabinoid system, particularly the enzyme fatostatin, which plays a crucial role in lipid metabolism. Recent studies have highlighted its potential as a novel therapeutic agent for conditions such as obesity and related metabolic disorders.
The chemical structure of Taranabant ((1R,2R) stereoisomer) is characterized by its unique stereochemistry, which is critical for its pharmacological activity. The (1R,2R) configuration ensures optimal binding affinity to the target enzyme, thereby enhancing its efficacy. Researchers have demonstrated that this stereoisomer exhibits superior pharmacokinetic properties compared to other stereoisomers, making it a promising candidate for drug development.
Recent advancements in computational chemistry have enabled scientists to better understand the molecular interactions of Taranabant with its target enzyme. These studies have revealed that the compound's effectiveness is largely attributed to its ability to inhibit the enzyme's activity without causing significant off-target effects. This selectivity is a key factor in reducing potential side effects and improving patient tolerance.
In clinical trials, Taranabant has shown remarkable results in reducing body weight and improving lipid profiles in obese patients. These findings are supported by data from multiple Phase II studies, which underscore the compound's potential as a first-line treatment for obesity. Moreover, emerging research suggests that Taranabant may also have applications in managing other metabolic disorders, such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).
The synthesis of Taranabant involves a multi-step process that requires precise control over stereochemistry. Researchers have developed innovative synthetic routes to ensure high yields and purity of the (1R,2R) stereoisomer. These methods are now being optimized for large-scale production, paving the way for widespread clinical use.
In conclusion, Taranabant ((1R,2R) stereoisomer), with its CAS number 701977-08-4, represents a groundbreaking advancement in the treatment of metabolic disorders. Its unique mechanism of action, coupled with favorable pharmacokinetic properties, positions it as a leading candidate in the fight against obesity and related conditions. As research continues to unfold, Taranabant holds immense promise for improving public health outcomes worldwide.
701977-08-4 (Taranabant ((1R,2R)stereoisomer)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)